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Compound of Interest

Compound Name:
(2-Butylbenzofuran-3-yl) (4-

methoxyphenyl) ketone

Cat. No.: B123214 Get Quote

Operational and Safety Guide: Handling (2-
Butylbenzofuran-3-yl)(4-methoxyphenyl)methanone
This document provides essential safety and logistical protocols for the handling and disposal

of the novel research compound, (2-Butylbenzofuran-3-yl)(4-methoxyphenyl)methanone (CAS

No. 83790-87-8). As this compound is intended for research use, a comprehensive, peer-

reviewed toxicological profile is not yet established. Therefore, all procedures outlined herein

are based on the precautionary principle, treating the substance as potentially hazardous. The

guidance is derived from its known chemical class, available hazard data from suppliers, and

established best practices for handling uncharacterized research chemicals.

Hazard Assessment and Triage
The primary challenge in handling (2-Butylbenzofuran-3-yl)(4-methoxyphenyl)methanone is the

absence of a formal Safety Data Sheet (SDS). However, supplier-provided information offers

critical preliminary hazard data. The compound is classified with the following GHS Hazard

Statements[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

These classifications mandate stringent control measures to prevent exposure via ingestion,

skin/eye contact, and inhalation. The benzofuran scaffold is a well-known "privileged structure"

in medicinal chemistry, frequently associated with a wide spectrum of biological activities[2][3].

This inherent bioactivity underscores the need to assume the compound may have potent,

uncharacterized biological effects.

Inference from Chemical Structure:

Aromatic Ketone: This functional group can contribute to skin and eye irritation.

Benzofuran Core: Heterocyclic aromatic compounds can have diverse toxicological profiles.

Lipophilicity: The butyl and methoxyphenyl groups suggest the compound is likely lipophilic

and may be absorbed through the skin.

Given these factors, the compound must be handled exclusively within designated laboratory

areas using the engineering controls and personal protective equipment (PPE) detailed below.

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is required to mitigate the risks of chemical exposure. All

personnel must be trained in the proper donning, doffing, and disposal of PPE.
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Protection Type Specification Rationale and Causality

Hand Protection

Double-gloving: Nitrile base

glove with a Butyl rubber or

Viton outer glove.[4][5]

The H315 warning indicates a

significant risk of skin

irritation[1]. Nitrile provides

splash protection and dexterity,

while an outer layer of Butyl

rubber is recommended for its

high resistance to polar

organics like ketones[5].

Gloves must be changed

immediately upon

contamination.

Eye & Face Protection
Chemical splash goggles with

a full-face shield.[6]

The H319 classification warns

of serious eye irritation[1].

Standard safety glasses are

insufficient. Goggles provide a

seal against splashes and

vapors, while the face shield

protects the rest of the face

from splashes during transfers.

Body Protection

Flame-resistant laboratory coat

with tight-fitting cuffs. A

chemically resistant apron

should be worn over the lab

coat for procedures involving

larger quantities or splash

potential.[7]

Protects against skin contact

from spills and splashes. The

lab coat should be kept fully

fastened.

Respiratory Protection

Work must be conducted in a

certified chemical fume hood.

For maintenance or spill

cleanup outside a hood, a

NIOSH-approved respirator

with organic vapor cartridges is

required.

The H335 statement indicates

a risk of respiratory irritation[1].

A fume hood provides the

primary engineering control to

prevent inhalation of dust or

vapors.
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Foot Protection

Closed-toe, non-perforated

shoes made of a chemically

resistant material.[8]

Protects feet from spills. Fabric

or mesh shoes offer no

protection and are prohibited.

Operational Plan: Step-by-Step Handling Protocol
This protocol ensures that the compound is handled in a controlled manner from receipt to

disposal.

A. Preparation and Area Setup

Designate Area: All handling of the solid compound must occur within a certified chemical

fume hood.

Verify Airflow: Before starting, confirm the fume hood is functioning correctly (check airflow

monitor).

Assemble Equipment: Place all necessary equipment (spatulas, weigh boats, glassware,

waste containers) inside the hood to minimize movement in and out of the containment area.

Prepare Spill Kit: Ensure a chemical spill kit appropriate for organic solids is immediately

accessible.

B. Weighing and Aliquoting (Inside Fume Hood)

Don PPE: Put on all required PPE as specified in the table above.

Tare Balance: Place a weigh boat on the analytical balance inside the hood and tare it.

Dispense Solid: Slowly and carefully dispense the solid compound from the stock container

onto the weigh boat. Avoid creating airborne dust. Use a spatula to gently transfer the

material.

Close Primary Container: Immediately and securely close the primary stock container.

Transfer and Dissolution: If preparing a solution, carefully add the weighed solid to the

solvent in the desired flask. Use a funnel to prevent spills. Swirl or stir gently to dissolve.
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C. Post-Handling Procedure

Decontaminate: Wipe down the spatula, weigh boat, and any surfaces inside the fume hood

with an appropriate solvent (e.g., ethanol or isopropanol), followed by a soap and water

solution. Place the contaminated wipes in the designated solid waste container.

Doff PPE: Remove PPE in the correct order (gloves first), avoiding contact with the outside

of contaminated items.

Wash Hands: Wash hands thoroughly with soap and water after removing PPE.

Handling Workflow Diagram
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Caption: Workflow from preparation to cleanup, highlighting safety checkpoints.
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Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do so.[1] Seek

immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, begin artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention and provide the compound name if possible.[1]

Minor Spill (in fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand).

Scoop the absorbed material into a labeled hazardous waste container. Decontaminate the

area.

Major Spill: Evacuate the immediate area. Alert laboratory personnel and contact your

institution's Environmental Health & Safety (EHS) office immediately.

Disposal Plan
Due to the lack of comprehensive hazard data, all waste containing (2-Butylbenzofuran-3-yl)(4-

methoxyphenyl)methanone must be treated as uncharacterized hazardous waste. Improper

disposal is a serious regulatory violation and safety risk.

Waste Segregation and Labeling:

Solid Waste: All contaminated solid materials (gloves, weigh boats, paper towels, absorbent

pads) must be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions or reaction mixtures containing the compound must be

collected in a separate, sealed, and compatible hazardous waste container.
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Labeling: The waste container label must include:

The words "Hazardous Waste"

The full chemical name: "(2-Butylbenzofuran-3-yl)(4-methoxyphenyl)methanone"

The term "Unknown/Uncharacterized Hazard" should be clearly written to inform waste

handlers of the uncertain risk profile.[9][10]

An accurate estimate of the constituents and their concentrations.

Disposal Procedure:

Never dispose of this chemical down the drain or in regular trash.[11]

Store sealed waste containers in a designated satellite accumulation area.

When the container is full or ready for removal, submit a chemical waste pickup request to

your institution's EHS office.

The generating department or research group is responsible for the costs associated with

the identification and disposal of uncharacterized waste.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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